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Compound of Interest

Compound Name: 11-Dodecyn-4-one, 1-(acetyloxy)-

Cat. No.: B12534865

A comprehensive review of available scientific literature and chemical databases reveals that
"11-Dodecyn-4-one, 1-(acetyloxy)-" is a novel or exceptionally rare compound. At present,
there is no publicly available information regarding its specific chemical and physical properties,
synthesis protocols, experimental data, or biological activity. Consequently, a CAS (Chemical
Abstracts Service) number has not been assigned to this specific molecule.

This guide addresses the current information gap and provides context based on related
chemical structures for researchers, scientists, and drug development professionals interested
in this or similar molecules.

Compound Identification and Data Unavailability

Extensive searches of prominent chemical databases, including PubChem, and the broader
scientific literature did not yield any direct references to "11-Dodecyn-4-one, 1-(acetyloxy)-".
This absence of data indicates that the compound is likely not commercially available and has
not been synthesized or characterized in published research.

Therefore, quantitative data on properties such as molecular weight, boiling point, melting
point, and spectral data (NMR, IR, Mass Spectrometry) are not available. Similarly, there are no
established experimental protocols for its synthesis or purification.

Structural Features and Potential Areas of Interest
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The chemical name "11-Dodecyn-4-one, 1-(acetyloxy)-" describes a 12-carbon chain
(dodecane) with the following key functional groups:

» An alkyne group at position 11 (a carbon-carbon triple bond).
o Aketone group at position 4 (a carbon-oxygen double bond).
e An acetate ester at position 1 (an acetyloxy group).

The combination of these functional groups—a terminal alkyne, a ketone, and an acetate ester
—suggests potential for diverse chemical reactivity and biological activity. Terminal alkynes are
versatile functional groups in organic synthesis, notably in "click chemistry" reactions (e.g.,
copper-catalyzed azide-alkyne cycloaddition), which are widely used in drug discovery and
bioconjugation. The ketone and ester functionalities could be susceptible to enzymatic
hydrolysis or participate in various metabolic pathways.

In Silico Predicted Properties (Theoretical)

In the absence of experimental data, computational methods can provide theoretical
estimations of a compound's properties. These predictions are based on its chemical structure
and can offer preliminary insights for researchers.

Table 1: Predicted Physicochemical Properties of 11-Dodecyn-4-one, 1-(acetyloxy)-

. Prediction
Property Predicted Value
Software/Method
Molecular Formula C14H2003
Molecular Weight 236.31 g/mol
XLogP3 3.2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 8
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Note: These values are computationally generated and have not been experimentally verified.

Hypothetical Synthesis Workflow

While no specific synthesis protocol for this compound is published, a potential synthetic route

can be conceptualized based on standard organic chemistry principles. The following diagram

illustrates a possible logical workflow for the synthesis of "11-Dodecyn-4-one, 1-(acetyloxy)-".
This is a theoretical pathway and would require significant experimental optimization.
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Caption: Hypothetical synthetic workflow for 11-Dodecyn-4-one, 1-(acetyloxy)-.
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Potential Research Applications

Given its structural motifs, "11-Dodecyn-4-one, 1-(acetyloxy)-" could be a target for synthesis
in several research areas:

e Drug Discovery: As a novel scaffold for the development of bioactive molecules. The ketone
and alkyne functionalities could serve as handles for further chemical modification to explore
structure-activity relationships.

» Chemical Biology: The terminal alkyne could be used as a chemical probe for activity-based
protein profiling or for tagging and visualizing biological molecules.

» Materials Science: Long-chain functionalized alkynes can be precursors for polymers and
other novel materials.

Conclusion and Future Directions

"11-Dodecyn-4-one, 1-(acetyloxy)-" represents an unexplored area of chemical space. The
lack of existing data presents an opportunity for original research in its synthesis,
characterization, and the exploration of its potential biological activities. Future research efforts
would need to focus on:

» Developing a de novo synthetic route and optimizing reaction conditions.

o Full characterization of the purified compound using modern analytical techniques (NMR,
HRMS, etc.).

e Screening for biological activity in relevant assays based on its structural similarity to other
bioactive lipids or ketones.

This technical guide will be updated as new information on "11-Dodecyn-4-one, 1-(acetyloxy)-
" becomes available in the public domain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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